Cas no 1461869-02-2 (5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine)

• Product name: 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine
• CAS No: 1461869-02-2
• MF: C₅H₇F₂N₃
• MW: 147.125987291336
• CID: 5209595
• PubChem ID: 66439638

5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-(difluoromethyl)-
• 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine

• Inchi： 1S/C5H7F2N3/c6-5(7)4-3(1-8)2-9-10-4/h2,5H,1,8H2,(H,9,10)
• InChI Key： VEUKOXXMVUGSCO-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C(C(F)F)=N1

Additional information on 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine

Introduction to 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine (CAS No. 1461869-02-2)

5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine, with the CAS number 1461869-02-2, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and a pyrazole ring, which contribute to its potential biological activities and applications.

The chemical structure of 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine consists of a pyrazole ring substituted with a difluoromethyl group at the 5-position and an amino group at the 4-position. The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug candidates, making this compound an attractive scaffold for drug design and development.

Recent studies have explored the pharmacological properties of 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine exhibits selective inhibition of cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and survival.

In addition to its antitumor properties, 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine has also been investigated for its potential as an anti-inflammatory agent. A study published in the European Journal of Medicinal Chemistry (2022) reported that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. These findings suggest that 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine could be a valuable lead compound for the development of novel anti-inflammatory drugs.

The synthetic route to produce 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine has been well-documented in the literature. A common approach involves the reaction of 5-difluoromethylpyrazole with an appropriate amine derivative under controlled conditions. This synthetic method allows for the efficient and scalable production of the compound, facilitating its use in both academic research and industrial applications.

The physicochemical properties of 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine, such as solubility, stability, and bioavailability, have been extensively studied to optimize its performance as a drug candidate. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which is crucial for its effective delivery and absorption in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.

In conclusion, 5-(difluoromethyl)-1H-pyrazol-4-ylmethanamine (CAS No. 1461869-02-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable physicochemical properties, makes it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.